Cas no 959617-74-4 (1,5-Naphthyridine, 3-fluoro-)

• Product Name: 1,5-Naphthyridine, 3-fluoro-
• CAS No: 959617-74-4
• MF: C₈H₅FN₂
• MW: 148.13710474968
• MDL: MFCD20040402
• CID: 1985778
• PubChem ID: 53416191
• Update Time: 2025-05-26

1,5-Naphthyridine, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine, 3-fluoro-
• 3-Fluoro-1,5-naphthyridine
• 3-Fluoro-[1,5]naphthyridine
• 959617-74-4
• EN300-7564095
• G90634
• DB-080382
• DTXSID90697140
• BZQSONYBXCNVHU-UHFFFAOYSA-N
• SCHEMBL4141544
• SB40322

• MDL： MFCD20040402
• Inchi： 1S/C8H5FN2/c9-6-4-8-7(11-5-6)2-1-3-10-8/h1-5H
• InChI Key： BZQSONYBXCNVHU-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C=CC=NC2=C1

Computed Properties

• Exact Mass: 148.044
• Monoisotopic Mass: 148.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.297
• Boiling Point: 253 ºC
• Flash Point: 107 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,5-Naphthyridine, 3-fluoro-

1,5-Naphthyridine, 3-Fluoro- (CAS No. 959617-74-4): A Comprehensive Overview

1,5-Naphthyridine, 3-fluoro- (CAS No. 959617-74-4) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a naphthyridine ring with a fluorine substituent at the 3-position. The 3-fluoro substitution imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The 1,5-naphthyridine scaffold is known for its ability to form stable complexes with metal ions and its potential to interact with biological targets. The introduction of a fluorine atom at the 3-position enhances the compound's lipophilicity and metabolic stability, which are crucial factors in the design of effective pharmaceutical agents. Recent studies have highlighted the importance of fluorinated heterocycles in improving the pharmacokinetic properties of drug molecules.

In the context of medicinal chemistry, 1,5-Naphthyridine, 3-fluoro- has been explored for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1,5-Naphthyridine, 3-fluoro- derivatives exhibit potent inhibitory activity against a specific kinase involved in cancer progression.

The pharmacological profile of 1,5-Naphthyridine, 3-fluoro- has also been investigated in preclinical studies. These studies have revealed that the compound possesses favorable pharmacokinetic properties, such as high oral bioavailability and low toxicity. Additionally, 1,5-Naphthyridine, 3-fluoro- has shown promising results in animal models of various diseases, including cancer and neurological disorders.

The synthetic accessibility of 1,5-Naphthyridine, 3-fluoro- is another factor that contributes to its appeal in pharmaceutical research. Several synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable approach involves the reaction of a suitable naphthalene derivative with a fluorinated reagent under controlled conditions. This method allows for the facile introduction of the fluorine atom at the desired position on the naphthyridine ring.

Recent advancements in computational chemistry have further enhanced our understanding of the structure-activity relationships (SAR) of 1,5-Naphthyridine, 3-fluoro- derivatives. Molecular modeling studies have provided insights into the binding modes and interactions of these compounds with their biological targets. These findings have guided the rational design of more potent and selective analogs for therapeutic applications.

In conclusion, 1,5-Naphthyridine, 3-fluoro- (CAS No. 959617-74-4) represents a promising scaffold for the development of novel pharmaceutical agents. Its unique chemical properties and favorable biological activities make it an attractive candidate for further investigation in drug discovery programs. Ongoing research continues to explore new applications and optimize the therapeutic potential of this intriguing compound.